Cas no 959992-71-3 (7-Bromo-N-methylquinolin-2-amine)

7-Bromo-N-methylquinolin-2-amine is a brominated quinoline derivative characterized by its methylamine substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromine moiety enhances reactivity for further functionalization, enabling cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The methylamine group contributes to improved solubility and bioavailability, making it useful in medicinal chemistry applications. The quinoline core provides a rigid aromatic scaffold, facilitating interactions with biological targets. This compound is typically employed in research settings for the synthesis of more complex heterocyclic systems. Proper handling is advised due to potential sensitivity to light and moisture.

7-Bromo-N-methylquinolin-2-amine structure

959992-71-3 structure

Product Name:7-Bromo-N-methylquinolin-2-amine

CAS No:959992-71-3

MF:C₁₀H₉BrN₂

MW:237.095861196518

MDL:MFCD11877923

CID:2819533

PubChem ID:59665497

Update Time:2025-06-08

7-Bromo-N-methylquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

- 7-BROMO-N-METHYLQUINOLIN-2-AMINE
- 2-Quinolinamine, 7-bromo-N-methyl-
- MB10582
- 7-Bromo-N-methylquinolin-2-amine
- MDL： MFCD11877923
- Inchi： 1S/C10H9BrN2/c1-12-10-5-3-7-2-4-8(11)6-9(7)13-10/h2-6H,1H3,(H,12,13)
- InChI Key： QEAYLYXHQWVAOF-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=CC=C(NC)N=C2C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
XLogP3: 3.2
Topological Polar Surface Area: 24.9

7-Bromo-N-methylquinolin-2-amine Pricemore >>

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